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Compound of Interest

Compound Name: FC131

Cat. No.: B15609630 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of potent compounds like FC131, a selective CXCR4 antagonist, is a critical component of

laboratory safety and regulatory compliance. While a specific Safety Data Sheet (SDS) for

FC131 is not readily available, established protocols for the disposal of hazardous research

chemicals and peptide-based compounds provide a clear framework for its safe management.

This guide offers essential, step-by-step procedures to ensure the responsible disposal of

FC131 and associated materials, fostering a secure research environment.

Immediate Safety and Disposal Plan
At its core, the disposal of FC131 requires treating all contaminated materials as hazardous

chemical waste.[1] This includes not only the compound itself but also any items that have

come into contact with it, such as pipette tips, vials, gloves, and other labware.[1] Segregation

of waste is paramount to prevent unintended chemical reactions and to ensure proper disposal

streams.

A structured approach to waste management is essential. Laboratories should adhere to the

following key principles for hazardous waste disposal:

Proper Labeling and Storage: All waste containers must be clearly labeled with "Hazardous

Waste" and the specific chemical contents.[2][3][4] Containers should be kept closed except

when adding waste and stored in a designated, secure area away from incompatible

materials.[2][5]
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Secondary Containment: To mitigate the risk of spills, all liquid hazardous waste should be

stored in secondary containment.[2]

Avoid Improper Disposal: Never dispose of hazardous chemicals down the drain, in regular

trash, or through evaporation.[2]

Regular Pick-ups: Schedule regular waste pick-ups to avoid accumulating large quantities of

hazardous materials in the laboratory.[2]

Quantitative Data Summary
For safe handling and accurate experimental work, understanding the basic chemical

properties of FC131 is crucial.

Property Value

Molecular Formula C36H47N11O6

Molecular Weight 729.84

CAS Number 606968-52-9

Experimental Protocols: Reconstitution of
Lyophilized FC131
A common procedure involving FC131 is its reconstitution from a lyophilized powder for

experimental use. The following protocol outlines the safe execution of this process:

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including a lab coat, chemical-resistant gloves (nitrile is recommended), and safety goggles.

[1]

Containment: Perform all reconstitution steps within a certified chemical fume hood to

prevent inhalation of the powdered compound.[1]

Solvent Addition: Using a calibrated pipette, slowly add the appropriate solvent down the

side of the vial to avoid disturbing the powder.
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Dissolution: Gently swirl or vortex the vial until the peptide is completely dissolved. Avoid

vigorous shaking.[1]

Labeling: Clearly label the reconstituted solution with the compound name, concentration,

date, and solvent used.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of FC131 and

associated waste materials.
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Caption: Logical workflow for the safe handling and disposal of FC131.[1]

Step-by-Step Disposal Procedures
1. Waste Identification and Segregation:
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Solid Waste: All disposable materials that have come into contact with FC131, such as

pipette tips, microfuge tubes, gloves, and empty vials, should be considered hazardous solid

waste.[1] These items must be collected in a designated, properly labeled, and sealable

container.[1][2]

Liquid Waste: Any unused or expired FC131 solutions, as well as the first rinse of any

container that held the compound, must be collected as hazardous liquid waste.[1][2] This

waste should be stored in a compatible, leak-proof container with a secure cap.[2]

2. Container Management:

Labeling: As soon as waste is added, affix a hazardous waste label to the container. The

label must include the words "Hazardous Waste," the full chemical name (FC131), and the

accumulation start date.[2][4]

Condition: Ensure waste containers are in good condition, free from leaks or rust.[5]

Closure: Keep waste containers securely closed at all times, except when adding waste.[2]

[5]

3. Disposal of Empty Containers:

To be considered "empty," a container must be triple-rinsed.[3][5]

The first rinsate must be collected and disposed of as hazardous liquid waste.[2]

Subsequent rinses with a non-hazardous solvent (like water, if appropriate) can typically be

disposed of down the drain, but institutional policies should be verified.

Once triple-rinsed and air-dried, the original labels on the container must be defaced or

removed before disposal in the regular trash or glass recycling.[2][3]

4. Requesting Waste Pickup:

Once a waste container is full or has reached the designated accumulation time limit set by

your institution, a waste pickup should be requested from your institution's Environmental

Health and Safety (EHS) department or a certified hazardous waste vendor.[2]
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of

FC131, contributing to a culture of safety and environmental responsibility within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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